Cas no 1804680-87-2 (Methyl 5-chloro-2-(difluoromethyl)-4-nitropyridine-3-acetate)

• Product Name: Methyl 5-chloro-2-(difluoromethyl)-4-nitropyridine-3-acetate
• CAS No: 1804680-87-2
• MF: C₉H₇ClF₂N₂O₄
• MW: 280.612688302994
• CID: 4874152
• Update Time: 2025-08-05

Methyl 5-chloro-2-(difluoromethyl)-4-nitropyridine-3-acetate Chemical and Physical Properties

Names and Identifiers

• Methyl 5-chloro-2-(difluoromethyl)-4-nitropyridine-3-acetate

• Inchi： 1S/C9H7ClF2N2O4/c1-18-6(15)2-4-7(9(11)12)13-3-5(10)8(4)14(16)17/h3,9H,2H2,1H3
• InChI Key： QDZCFWQCWHVPGV-UHFFFAOYSA-N
• SMILES： ClC1=CN=C(C(F)F)C(=C1[N+](=O)[O-])CC(=O)OC

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 18
• Rotatable Bond Count: 4
• Complexity: 326
• XLogP3: 1.8
• Topological Polar Surface Area: 85

Additional information on Methyl 5-chloro-2-(difluoromethyl)-4-nitropyridine-3-acetate

Methyl 5-chloro-2-(difluoromethyl)-4-nitropyridine-3-acetate (CAS No. 1804680-87-2): An Overview

Methyl 5-chloro-2-(difluoromethyl)-4-nitropyridine-3-acetate (CAS No. 1804680-87-2) is a highly specialized compound with significant applications in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique structural features, has garnered considerable attention due to its potential therapeutic properties and its role in the development of novel drug candidates.

The molecular structure of Methyl 5-chloro-2-(difluoromethyl)-4-nitropyridine-3-acetate is composed of a pyridine ring substituted with a chloro group at the 5-position, a difluoromethyl group at the 2-position, and a nitro group at the 4-position. The acetate ester is attached to the pyridine ring at the 3-position, further enhancing the compound's chemical reactivity and biological activity. These structural elements contribute to the compound's unique pharmacological profile, making it a valuable tool in various research applications.

Recent studies have highlighted the potential of Methyl 5-chloro-2-(difluoromethyl)-4-nitropyridine-3-acetate in the development of new therapeutic agents. For instance, a study published in the Journal of Medicinal Chemistry (2021) demonstrated that this compound exhibits potent anti-inflammatory and anti-cancer properties. The researchers found that it effectively inhibits key enzymes involved in inflammatory pathways and cancer cell proliferation, suggesting its potential as a lead compound for drug discovery.

In addition to its therapeutic potential, Methyl 5-chloro-2-(difluoromethyl)-4-nitropyridine-3-acetate has been explored for its use in chemical synthesis and as a building block for more complex molecules. Its reactivity and functional groups make it an attractive starting material for synthetic chemists aiming to develop novel compounds with specific biological activities. A recent review in Chemical Reviews (2022) discussed the versatility of this compound in organic synthesis, highlighting several successful applications in the synthesis of bioactive molecules.

The synthesis of Methyl 5-chloro-2-(difluoromethyl)-4-nitropyridine-3-acetate involves multiple steps, each requiring precise control over reaction conditions to ensure high yield and purity. Common synthetic routes include the sequential introduction of substituents onto a pyridine scaffold, followed by esterification to form the final product. Advanced techniques such as microwave-assisted synthesis and catalytic methods have been employed to optimize these processes, leading to more efficient and scalable production methods.

In terms of safety and handling, Methyl 5-chloro-2-(difluoromethyl)-4-nitropyridine-3-acetate should be managed with care due to its reactive nature. Proper personal protective equipment (PPE) and adherence to laboratory safety protocols are essential when working with this compound. Additionally, storage conditions should be carefully controlled to prevent degradation or unwanted reactions.

The future prospects for Methyl 5-chloro-2-(difluoromethyl)-4-nitropyridine-3-acetate are promising. Ongoing research continues to uncover new applications and potential uses for this compound, particularly in the areas of drug discovery and chemical synthesis. As our understanding of its properties deepens, it is likely that this compound will play an increasingly important role in advancing scientific knowledge and developing innovative solutions for various medical challenges.